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Compound of Interest

Compound Name:
Tetrakis(1-methoxy-2-

propoxy)silane

Cat. No.: B101333 Get Quote

This technical guide provides a comprehensive overview of the physical, chemical, and safety

data for Tetrakis(1-methoxy-2-propoxy)silane, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Structure
Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester characterized by a central silicon

atom bonded to four 1-methoxy-2-propoxy groups.

Molecular Structure:

Caption: Molecular structure of Tetrakis(1-methoxy-2-propoxy)silane.

Physicochemical Data
The following tables summarize the key physical and chemical properties of Tetrakis(1-
methoxy-2-propoxy)silane.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C16H36O8Si [1][2][3]

Molecular Weight 384.54 g/mol [1][2][3]

CAS Number 18407-95-9 [1][2][3]

Appearance Clear liquid [1]

Odor Characteristic [1]

Boiling Point 158 °C [3][4]

Density 1.01 g/cm³ [3][4]

Flash Point >110 °C [4]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[3]

Table 2: Chemical Identifiers

Identifier Value

Synonyms

Silicic acid, tetrakis(2-methoxy-1-methylethyl)

ester; Silicon tetramethoxypropoxide; Isopropyl

orthosilicate, 1-methoxy-

EINECS 606-018-0

PubChem CID 86722

Reactivity and Stability
Tetrakis(1-methoxy-2-propoxy)silane is stable under standard conditions.[1] However, it

undergoes slow hydrolysis in the presence of moisture or water, liberating 1-methoxy-2-

propanol and eventually forming silicon dioxide.[1] This reactivity is central to its applications in

sol-gel processes and as a crosslinking agent. The hydrolysis and subsequent condensation

reactions are catalyzed by both acids and bases.
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The overall hydrolysis and condensation process can be visualized as follows:
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Caption: Hydrolysis and condensation pathway of Tetrakis(1-methoxy-2-propoxy)silane.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Tetrakis(1-methoxy-2-
propoxy)silane is not readily available in the public domain, a general method for the
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preparation of tetraalkoxysilanes involves the reaction of silicon tetrachloride with the

corresponding alcohol.

General Synthesis of Tetraalkoxysilanes:

A common laboratory-scale synthesis involves the dropwise addition of silicon tetrachloride

(SiCl₄) to a cooled, stirred solution of the desired alcohol (in this case, 1-methoxy-2-propanol)

in an inert, anhydrous solvent such as toluene or hexane. An acid scavenger, typically a tertiary

amine like pyridine or triethylamine, is added to neutralize the hydrogen chloride byproduct.

The reaction is usually carried out under an inert atmosphere (e.g., nitrogen or argon) to

prevent premature hydrolysis. After the addition is complete, the reaction mixture is typically

stirred at room temperature or gently heated to ensure complete reaction. The resulting salt

byproduct is then removed by filtration, and the product, Tetrakis(1-methoxy-2-
propoxy)silane, is isolated and purified by fractional distillation under reduced pressure.

Spectroscopic Data (Representative)
Specific spectroscopic data for Tetrakis(1-methoxy-2-propoxy)silane is not available.

However, the following tables provide expected chemical shifts and absorption bands based on

the known values for its constituent functional groups.

Table 3: Predicted ¹H NMR Chemical Shifts

Protons Predicted Chemical Shift (δ, ppm)

Si-O-CH 3.8 - 4.2

CH-CH₃ 3.5 - 4.0

O-CH₂-O 3.3 - 3.6

O-CH₃ 3.2 - 3.4

CH-CH₃ 1.1 - 1.3

Table 4: Predicted ¹³C NMR Chemical Shifts
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Carbon Predicted Chemical Shift (δ, ppm)

Si-O-CH 70 - 75

CH-CH₃ 75 - 80

O-CH₂-O 70 - 75

O-CH₃ 55 - 60

CH-CH₃ 15 - 20

Table 5: Predicted IR Absorption Bands

Bond Wavenumber (cm⁻¹) Intensity

C-H stretch (alkane) 2850 - 3000 Strong

Si-O-C stretch 1050 - 1150 Strong, Broad

C-O-C stretch (ether) 1070 - 1150 Strong

Applications in Research and Development
While specific applications for Tetrakis(1-methoxy-2-propoxy)silane are not extensively

documented, its chemical nature as a functionalized alkoxysilane suggests its utility in several

areas of research and drug development.

Sol-Gel Processes: Its ability to hydrolyze and condense makes it a suitable precursor for

the formation of silica-based matrices. These matrices can be used for the encapsulation of

therapeutic agents, enabling controlled and sustained drug release.[5]

Surface Modification: The silane can be used to modify the surfaces of various materials,

including nanoparticles and biomedical implants. This can improve biocompatibility, alter

surface energy, and provide sites for further functionalization.

Crosslinking Agent: It can act as a crosslinker in the synthesis of silicone-based polymers

and hydrogels, which have applications in tissue engineering and as medical adhesives.
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Drug Delivery Systems: Functionalized alkoxysilanes are employed in the development of

smart drug delivery systems.[6][7] The properties of the resulting silica network can be tuned

to respond to specific stimuli, such as pH, for targeted drug release.

Safety and Handling
Table 6: Hazard Information

Hazard Description

Eye Irritation May cause eye irritation.[1]

Skin Irritation May cause skin irritation.[1]

Inhalation May cause irritation to the respiratory tract.[1]

Ingestion May be harmful if swallowed.[1]

Handling and Storage:

Handling: Avoid contact with eyes, skin, and clothing. Do not breathe vapors or mist.[1] Use

with adequate ventilation.

Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] Store away

from heat, sparks, and open flames.[1]

Incompatible Materials: Oxidizing agents.[1]

First Aid Measures:

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After skin contact: Wash off with soap and plenty of water.

After inhalation: Move the person into fresh air.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.
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Disposal Considerations
Dispose of contents/container in accordance with local/regional/national/international

regulations. Avoid release to the environment.[1]

This guide provides a summary of the available technical data for Tetrakis(1-methoxy-2-
propoxy)silane. For detailed and up-to-date safety information, always refer to the latest

Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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